Cas no 1448069-91-7 (3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• CAS No: 1448069-91-7
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 5833945
• PubChem ID: 42143887
• Update Time: 2025-06-07

3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• Benzenepropanamide, 2-fluoro-N-[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]-
• F6436-1139
• 1448069-91-7
• AKOS024559213
• 3-(2-fluorophenyl)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)propanamide

• Inchi： 1S/C20H21FN2O2/c1-14-13-16(9-10-18(14)23-12-4-7-20(23)25)22-19(24)11-8-15-5-2-3-6-17(15)21/h2-3,5-6,9-10,13H,4,7-8,11-12H2,1H3,(H,22,24)
• InChI Key： PZPBQPVPWJXEHC-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=CC=C(N3CCCC3=O)C(C)=C2)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 340.15870608g/mol
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide

Introduction to 3-(2-Fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS No. 1448069-91-7)

3-(2-Fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide, with the CAS number 1448069-91-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, including a fluorinated phenyl group and a pyrrolidinone moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide is composed of a propanamide backbone, a 2-fluorophenyl substituent, and a 2-oxopyrrolidin-1-yl group attached to a 3-methylphenyl ring. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, lipophilicity, and stability, which are crucial for its pharmacological behavior.

Recent studies have highlighted the potential of 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide in various therapeutic areas. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are known to play pivotal roles in signaling pathways associated with inflammation and cell proliferation.

In addition to its enzymatic inhibition properties, 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits significant analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways and reduction of inflammatory mediators.

The pharmacokinetic profile of 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide has been extensively studied to understand its behavior in biological systems. Data from in vitro and in vivo experiments indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Toxicological assessments have also been conducted to evaluate the safety profile of 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The clinical development of 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide is currently underway, with several Phase I and Phase II clinical trials being conducted to assess its efficacy and safety in human subjects. These trials are focused on evaluating the compound's potential for treating conditions such as chronic pain, inflammatory disorders, and neurodegenerative diseases. Preliminary results from these trials have been promising, indicating that the compound may offer new therapeutic options for patients suffering from these conditions.

In conclusion, 3-(2-fluorophenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS No. 1448069-91-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive target for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in clinical practice.